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Compound of Interest

3-Benzenesulfonylpropylamine
Compound Name:
hydrochloride

Cat. No. B1287049

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Benzenesulfonylpropylamine hydrochloride is a chemical compound of interest in
pharmaceutical and chemical research. Its structure, featuring a benzenesulfonyl group and a
primary amine, makes it a versatile building block in organic synthesis. This guide provides a
comprehensive overview of its known physical properties, drawing from available data. It also
outlines detailed experimental protocols for the determination of key physical characteristics,
intended to support researchers in their laboratory work.

Core Physical Properties

The physical properties of 3-Benzenesulfonylpropylamine hydrochloride are crucial for its
handling, storage, and application in various scientific contexts. While some specific
guantitative data, such as a precise melting point, are not readily available in the public
domain, the following table summarizes the currently known information.
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Physical Property Value Source(s)
CAS Number 98510-51-1 [1]
Molecular Formula CoH13NO2S-HCI [1]
Molecular Weight 235.73 g/mol [1]
Appearance White crystalline powder [1]
Solubility Excellent solubility in water [1]

Melting Point Not available

Boiling Point Not available

Density Not available

Storage Conditions

Store at 0-8 °C for short-term

and -20°C for long-term.

Experimental Protocols

The following sections detail standardized methodologies for determining the key physical

properties of a crystalline solid like 3-Benzenesulfonylpropylamine hydrochloride.

Melting Point Determination

The melting point is a critical indicator of a compound's purity.

Principle: The temperature at which a solid transitions to a liquid is its melting point. For a pure

crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

Melting point apparatus (e.g., digital melting point device or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle
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Procedure:

o Sample Preparation: A small amount of the dry, crystalline 3-Benzenesulfonylpropylamine
hydrochloride is finely ground using a mortar and pestle.

o Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, and
the tube is inverted and tapped gently to pack the solid into the sealed end. The sample
height should be 2-3 mm.

e Measurement:

o Digital Apparatus: The capillary tube is placed in the heating block of the apparatus. A
rapid heating rate can be used to determine an approximate melting range. A second,
slower determination (1-2 °C/min) is then performed, starting from a temperature about 20
°C below the approximate melting point, to accurately determine the melting range.

o Thiele Tube: The capillary tube is attached to a thermometer, which is then immersed in
the oil of a Thiele tube. The tube is heated slowly and evenly, and the temperature at
which the solid begins to melt and the temperature at which it completely liquefies are
recorded.

e Reporting: The melting point is reported as a range from the onset of melting to the
completion of the process.

Solubility Determination

Understanding a compound's solubility is essential for its formulation and use in solution-based

assays.

Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at a
given temperature to form a saturated solution.

Apparatus:
e Vials or test tubes with closures

e Analytical balance
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e Volumetric flasks and pipettes

o Constant temperature bath or shaker
e Filtration or centrifugation equipment
Procedure (for solubility in water):

» Preparation of Supersaturated Solution: An excess amount of 3-
Benzenesulfonylpropylamine hydrochloride is added to a known volume of deionized
water in a vial.

o Equilibration: The vial is sealed and placed in a constant temperature bath, typically at 25 °C.
The mixture is agitated (e.g., using a shaker or magnetic stirrer) for a sufficient period (e.g.,
24-48 hours) to ensure equilibrium is reached.

e Phase Separation: The undissolved solid is separated from the solution. This can be
achieved by centrifugation followed by careful decantation of the supernatant, or by filtration
through a fine-pore filter. It is critical to maintain the temperature during this step to prevent
precipitation or further dissolution.

e Quantification: A known volume of the clear, saturated solution is carefully removed and
diluted with a suitable solvent. The concentration of the dissolved 3-
Benzenesulfonylpropylamine hydrochloride is then determined using an appropriate
analytical technique, such as UV-Vis spectrophotometry, High-Performance Liquid
Chromatography (HPLC), or gravimetric analysis after solvent evaporation.

o Calculation: The solubility is expressed in units such as g/100 mL or mol/L.

Data Visualization

Since no specific signaling pathways or complex experimental workflows involving 3-
Benzenesulfonylpropylamine hydrochloride are documented, the following diagram
illustrates a general logical workflow for the physical and chemical characterization of a novel
compound.
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Workflow for Physical & Chemical Characterization
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Caption: General workflow for the physical and chemical characterization of a synthesized
compound.

Spectroscopic Data

At the time of this writing, specific, publicly available 1H NMR and IR spectra for 3-
Benzenesulfonylpropylamine hydrochloride were not found. Researchers are advised to
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acquire this data experimentally for their specific batches of the compound to confirm its
structure and purity.

Conclusion

3-Benzenesulfonylpropylamine hydrochloride is a white crystalline solid with excellent
solubility in water. While a comprehensive dataset of its physical properties is not yet publicly
available, this guide provides the known information and outlines the standard experimental
procedures for determining these essential characteristics. The provided workflow offers a
logical framework for the thorough characterization of this and other novel chemical entities in a
research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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